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Compound of Interest

Compound Name: LP-922056

Cat. No.: B15542547 Get Quote

Introduction

LP-922056 is a potent and selective small-molecule inhibitor of the carboxylesterase NOTUM.

[1] NOTUM acts as a negative regulator of the Wnt signaling pathway by removing an essential

palmitoleate group from Wnt proteins, thereby rendering them inactive.[2][3] By inhibiting

NOTUM, LP-922056 effectively increases Wnt signaling, which plays a crucial role in various

biological processes, including bone formation and tissue regeneration.[2][4] These application

notes provide detailed protocols and quantitative data for the use of LP-922056 in mouse

models, primarily focusing on its application in osteoporosis research.[1][3]

Data Presentation
Pharmacokinetic Profile in Mice
The following table summarizes the pharmacokinetic parameters of LP-922056 in mice

following a single oral dose.
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Parameter Value Administration Reference

Dose 10 mg/kg Oral (p.o.) [2][5]

Half-life (t½) ~8 hours Oral (p.o.) [2][5]

Oral Bioavailability

(F₀)
65% Oral (p.o.) [2][5]

Max Plasma

Concentration (Cₘₐₓ)
129 µM Oral (p.o.) [5][6]

Area Under the Curve

(AUC)
1533 µM·h Oral (p.o.) [5][6]

Brain Penetrance (Kp) <0.01 Oral (p.o.) [2]

In Vivo Dosage Regimens in Mouse Models
This table outlines the dosages and administration routes for LP-922056 used in preclinical

studies.
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Mouse
Model

Dosage
Administrat
ion Route

Duration
Key
Findings

Reference

Bone Growth
3, 10, 30

mg/kg

Oral Gavage

(p.o.)
25 days

Dose-

dependent

increase in

cortical bone

thickness.

[1][2]

Bone Growth 10 mg/kg Diet 4 weeks

Increased

cortical bone

thickness and

strength.

[1]

Intestinal

Adenomas
Not Specified In vivo Not Specified

Inhibited

proliferation

of intestinal

adenomas.

Humanized

NOTUM

Mouse

10 mg/kg Diet 4 weeks

Increased

cortical bone

thickness,

confirming

activity

against

human

NOTUM.

[1]

Signaling Pathway
LP-922056 functions by inhibiting NOTUM, a key negative regulator of the canonical Wnt

signaling pathway.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC6323125/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8130783/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6323125/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6323125/
https://www.benchchem.com/product/b15542547?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15542547?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Extracellular Space

Intracellular Space

Palmitoylated
Wnt Protein

Frizzled Receptor

Binds

Inactive Wnt

Dishevelled

Activates

LRP5/6 Co-receptor

NOTUM
(Carboxylesterase)

Deacylates
(Inactivates)

LP-922056

Inhibits

Destruction Complex
(APC, Axin, GSK3β)

Inhibits

β-catenin

Phosphorylates for
Degradation

TCF/LEF

Accumulates and
Translocates to Nucleus

Target Gene
Transcription

Activates

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15542547?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start:
Select Mouse Model
(e.g., OVX or Intact)

Acclimatization
(1 week)

Randomize into Groups
(Vehicle vs. LP-922056)

Daily Administration
(Oral Gavage or Diet)

(e.g., 4 weeks)

Monitor Health
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Blood Collection
(Serum Markers: P1NP, ALP)
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Tissue Harvest

(Femur, Vertebrae)

Endpoint Analysis
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End:
Data Interpretation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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